Cas no 74351-44-3 (N-(2-Pyridinylmethyl)-methanesulfonamide)
N-(2-Pyridinylmethyl)-methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Pyridinylmethyl)-methanesulfonamide
- DB-101428
- SCHEMBL1706646
- Z55017634
- COZJGYDYFGRADG-UHFFFAOYSA-N
- N-[(pyridin-2-yl)methyl]methanesulfonamide
- 2-(Methanesulfonamidomethyl)pyridine
- N-(pyridin-2-ylmethyl)methanesulfonamide
- Oprea1_855639
- N-(2-Pyridinylmethyl)methanesulfonamide
- G48518
- EN300-30688
- 74351-44-3
- ZCA35144
- 872-081-8
- GS-0532
- AKOS003829832
-
- MDL: MFCD01212957
- Inchi: 1S/C7H10N2O2S/c1-12(10,11)9-6-7-4-2-3-5-8-7/h2-5,9H,6H2,1H3
- InChI Key: COZJGYDYFGRADG-UHFFFAOYSA-N
- SMILES: S(C)(NCC1C=CC=CN=1)(=O)=O
Computed Properties
- Exact Mass: 186.04629874Da
- Monoisotopic Mass: 186.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 331.4±44.0 °C at 760 mmHg
- Flash Point: 154.2±28.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
N-(2-Pyridinylmethyl)-methanesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-Pyridinylmethyl)-methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P845140-50mg |
N-(2-Pyridinylmethyl)-methanesulfonamide |
74351-44-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P845140-100mg |
N-(2-Pyridinylmethyl)-methanesulfonamide |
74351-44-3 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P845140-500mg |
N-(2-Pyridinylmethyl)-methanesulfonamide |
74351-44-3 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-30688-0.05g |
N-[(pyridin-2-yl)methyl]methanesulfonamide |
74351-44-3 | 95% | 0.05g |
$98.0 | 2023-09-05 | |
| Enamine | EN300-30688-0.1g |
N-[(pyridin-2-yl)methyl]methanesulfonamide |
74351-44-3 | 95% | 0.1g |
$146.0 | 2023-09-05 | |
| Enamine | EN300-30688-0.25g |
N-[(pyridin-2-yl)methyl]methanesulfonamide |
74351-44-3 | 95% | 0.25g |
$208.0 | 2023-09-05 | |
| Enamine | EN300-30688-0.5g |
N-[(pyridin-2-yl)methyl]methanesulfonamide |
74351-44-3 | 95% | 0.5g |
$329.0 | 2023-09-05 | |
| Enamine | EN300-30688-1.0g |
N-[(pyridin-2-yl)methyl]methanesulfonamide |
74351-44-3 | 95% | 1.0g |
$421.0 | 2023-02-14 | |
| Enamine | EN300-30688-2.5g |
N-[(pyridin-2-yl)methyl]methanesulfonamide |
74351-44-3 | 95% | 2.5g |
$737.0 | 2023-09-05 | |
| Enamine | EN300-30688-5.0g |
N-[(pyridin-2-yl)methyl]methanesulfonamide |
74351-44-3 | 95% | 5.0g |
$1263.0 | 2023-02-14 |
N-(2-Pyridinylmethyl)-methanesulfonamide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on N-(2-Pyridinylmethyl)-methanesulfonamide
Recent Advances in the Study of N-(2-Pyridinylmethyl)-methanesulfonamide (CAS: 74351-44-3)
N-(2-Pyridinylmethyl)-methanesulfonamide (CAS: 74351-44-3) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.
One of the key areas of investigation has been the synthesis and optimization of N-(2-Pyridinylmethyl)-methanesulfonamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Recent publications have described the use of advanced catalytic methods and green chemistry principles to achieve more efficient and sustainable production processes. These advancements are expected to facilitate further preclinical and clinical studies.
In terms of pharmacological activity, N-(2-Pyridinylmethyl)-methanesulfonamide has shown promising results in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and neoplastic diseases. For instance, it has been reported to modulate the activity of key kinases and sulfotransferases, which play crucial roles in cellular signaling and metabolism. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutics targeting these pathways.
Furthermore, recent research has explored the compound's pharmacokinetic and toxicological profiles. Preliminary data indicate favorable absorption and distribution characteristics, although further studies are needed to fully understand its metabolic fate and potential side effects. These investigations are essential for advancing the compound through the drug development pipeline and ensuring its safety and efficacy in human trials.
In conclusion, N-(2-Pyridinylmethyl)-methanesulfonamide (CAS: 74351-44-3) represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutic agents. Future research should focus on optimizing its pharmacological properties and conducting rigorous preclinical evaluations to unlock its full potential.
74351-44-3 (N-(2-Pyridinylmethyl)-methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)